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3-hydroxysclareol 3-hydroxysclareol
Brand Name: Vulcanchem
CAS No.: 132796-57-7
VCID: VC0135845
InChI: InChI=1S/C20H36O3/c1-7-18(4,22)11-8-15-19(5)12-10-16(21)17(2,3)14(19)9-13-20(15,6)23/h7,14-16,21-23H,1,8-13H2,2-6H3/t14-,15+,16-,18-,19-,20+/m0/s1
SMILES: CC1(C2CCC(C(C2(CCC1O)C)CCC(C)(C=C)O)(C)O)C
Molecular Formula: C20H36O3
Molecular Weight: 324.5 g/mol

3-hydroxysclareol

CAS No.: 132796-57-7

Main Products

VCID: VC0135845

Molecular Formula: C20H36O3

Molecular Weight: 324.5 g/mol

3-hydroxysclareol - 132796-57-7

CAS No. 132796-57-7
Product Name 3-hydroxysclareol
Molecular Formula C20H36O3
Molecular Weight 324.5 g/mol
IUPAC Name (1R,2R,4aR,6S,8aS)-1-[(3R)-3-hydroxy-3-methylpent-4-enyl]-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalene-2,6-diol
Standard InChI InChI=1S/C20H36O3/c1-7-18(4,22)11-8-15-19(5)12-10-16(21)17(2,3)14(19)9-13-20(15,6)23/h7,14-16,21-23H,1,8-13H2,2-6H3/t14-,15+,16-,18-,19-,20+/m0/s1
Standard InChIKey GHXNUBMJNAHZRP-CJEFFJQMSA-N
Isomeric SMILES C[C@]12CC[C@@H](C([C@@H]1CC[C@@]([C@@H]2CC[C@](C)(C=C)O)(C)O)(C)C)O
SMILES CC1(C2CCC(C(C2(CCC1O)C)CCC(C)(C=C)O)(C)O)C
Canonical SMILES CC1(C2CCC(C(C2(CCC1O)C)CCC(C)(C=C)O)(C)O)C
Synonyms 3-hydroxysclareol
PubChem Compound 195728
Last Modified Nov 11 2021
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